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Compound of Interest

Compound Name: Linvemastat

Cat. No.: B15575009 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling, storage, and

disposal of Linvemastat (FP-020), a potent and selective oral MMP-12 inhibitor currently in

clinical development. Given the absence of a publicly available Safety Data Sheet (SDS), this

document synthesizes general best practices for handling research-grade pharmaceutical

compounds and information extrapolated from available data on Linvemastat.

Immediate Safety Precautions
While specific hazard classifications for Linvemastat are not yet publicly established, it is

prudent to handle it as a potentially hazardous substance. The following personal protective

equipment (PPE) is mandatory when working with Linvemastat in a laboratory setting.

Personal Protective Equipment (PPE) Requirements
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Protection Type Specification Rationale

Eye Protection
Chemical safety goggles with

side shields

Protects eyes from splashes

and airborne particles.

Hand Protection
Nitrile gloves (or other

chemically resistant gloves)

Prevents skin contact and

absorption.

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. A

fume hood is recommended for

handling powders or creating

solutions.

Minimizes inhalation of

airborne particles.

Operational and Disposal Plans
Adherence to proper operational procedures and disposal protocols is critical to ensure a safe

laboratory environment and to comply with regulations.

Handling and Storage
Handling:

Avoid direct contact with skin, eyes, and clothing.

Do not ingest or inhale.

Handle in a well-ventilated area, preferably within a chemical fume hood, especially when

manipulating the solid form to avoid dust generation.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed, light-resistant container.

Keep in a cool, dry, and well-ventilated place away from incompatible materials.
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Consult the supplier's product information for specific storage temperature

recommendations.

Spill and Exposure Procedures
Spill Cleanup:

Evacuate the immediate area.

Wear appropriate PPE as outlined above.

For small spills of solid material, gently sweep up the material, avoiding dust generation,

and place it in a sealed container for disposal.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a

sealed container for disposal.

Clean the spill area thoroughly with a suitable detergent and water.

Ventilate the area.

First Aid Measures:

After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

After skin contact: Immediately wash skin with soap and plenty of water for at least 15

minutes. Remove contaminated clothing. Get medical attention if irritation develops.

After inhalation: Remove from exposure to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

After ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention.

Disposal Plan
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Dispose of Linvemastat and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations. As a research-grade pharmaceutical, it

should be treated as chemical waste. Do not dispose of it down the drain or in regular trash.

Contact your institution's environmental health and safety (EHS) department for specific

guidance on chemical waste disposal.

Experimental Workflow
The following diagram illustrates a typical workflow for handling Linvemastat in a research

laboratory setting, from receipt to disposal, emphasizing safety checkpoints.

Workflow for Safe Handling of Linvemastat

Disclaimer: This information is provided as a general guide and is not a substitute for a formal

Safety Data Sheet. Researchers are strongly encouraged to obtain a substance-specific SDS

from the supplier before handling Linvemastat. Always consult with your institution's

Environmental Health and Safety department for specific guidance and protocols.

To cite this document: BenchChem. [Essential Safety and Handling Guide for Linvemastat
(FP-020)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15575009#personal-protective-equipment-for-
handling-linvemastat]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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